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Compound of Interest

4-Bromo-1-(bromomethyl)-2-
Compound Name: _
(trifluoromethyl)benzene

Cat. No.: B1524679

An In-depth Technical Guide to 4-(Trifluoromethyl)benzyl Bromide

Disclaimer: Initial searches for "4-Bromo-2-(trifluoromethyl)benzyl bromide" did not yield
specific information on this compound, suggesting it may be a novel or less-documented
chemical. This guide will therefore focus on the closely related and widely used reagent, 4-
(Trifluoromethyl)benzyl bromide. The structural similarity and the availability of extensive data
for this compound make it a relevant and valuable subject for researchers, scientists, and drug
development professionals.

Introduction

4-(Trifluoromethyl)benzyl bromide is a versatile building block in organic synthesis, prized for its
ability to introduce the trifluoromethylphenyl moiety into a wide range of molecules. The
presence of the trifluoromethyl group (-CF3) significantly influences the electronic properties
and lipophilicity of the target compounds, often enhancing their metabolic stability and
biological activity. This makes it a favored reagent in the development of pharmaceuticals and
agrochemicals. This guide provides a comprehensive overview of its chemical identity,
properties, applications, and safe handling procedures.

Chemical Identity: Nomenclature and Synonyms

A clear understanding of a chemical's nomenclature is crucial for accurate literature searches
and procurement. 4-(Trifluoromethyl)benzyl bromide is known by several alternative names and
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synonyms.
Systematic and Common Names:
o |[UPAC Name: 1-(bromomethyl)-4-(trifluoromethyl)benzene[1]

e Common Synonyms:

o

o'-Bromo-a,a,a-trifluoro-p-xylene[2][3][4]

o

4-(Bromomethyl)benzotrifluoride[2][3]

[¢]

p-(Trifluoromethyl)benzyl bromide[4]

[¢]

1-Trifluoromethyl-4-(bromomethyl)benzene[4]

o

4-Bromomethylbenzotrifluoride[4]

Physicochemical Properties

The physical and chemical properties of 4-(Trifluoromethyl)benzyl bromide are summarized in
the table below. These properties are essential for designing experimental setups and ensuring
safe handling.
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Property Value Source
CAS Number 402-49-3 [1103114]
Molecular Formula C8H6BIrF3 [1]
Molecular Weight 239.03 g/mol [31141[5]
Appearance White to light yellow crystalline 1]
solid or powder

Melting Point 29-33 °C (lit.) [3][5]
Boiling Point 65-69 °C at 5 mm Hg (lit.) [315]
Density 1.546 g/mL at 25 °C (lit.) [31[5]

Refractive Index

n20/D 1.484 (lit.)

[3](5]

Solubility

Insoluble in water. Soluble in

chloroform and methanol.

[5]

Storage

Store under inert gas (nitrogen

or argon) at 2-8 °C.

Applications in Organic Synthesis

4-(Trifluoromethyl)benzyl bromide is a valuable reagent in organic synthesis, primarily used for
the introduction of the 4-(trifluoromethyl)benzyl group. This moiety can impart desirable
properties to the target molecule, such as increased lipophilicity and metabolic stability.

Key Applications:

¢ Synthesis of Antiviral Agents: It is used in the synthesis of 1-(substituted benzyl)-2-
substituted-5,6-dichlorobenzimidazoles, which have shown antiviral activities.[5]

e Hepatitis C Virus (HCV) Inhibitors: This compound is a building block for 2-[(4-
diarylmethoxy)phenyl]benzimidazoles, which are potent inhibitors of the HCV NS5B
polymerase.[5]
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o General Synthetic Intermediate: It can be used to produce compounds like p-
trifluoromethylbenzyl phenyl sulfide.[5]

Experimental Protocol: Synthesis of p-
Trifluoromethylbenzyl Phenyl Sulfide

This protocol is an illustrative example of a typical nucleophilic substitution reaction using 4-
(Trifluoromethyl)benzyl bromide.

Materials:

o 4-(Trifluoromethyl)benzyl bromide
e Thiophenol

» Potassium carbonate

e Acetone

e Stirring plate and stir bar

» Round-bottom flask

o Reflux condenser

Standard laboratory glassware
Procedure:

« In a round-bottom flask, dissolve thiophenol (1.0 equivalent) and 4-(Trifluoromethyl)benzyl
bromide (1.0 equivalent) in acetone.

e Add potassium carbonate (1.5 equivalents) to the solution.
» Attach a reflux condenser and heat the mixture to reflux with stirring.

¢ Monitor the reaction progress by thin-layer chromatography (TLC).
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Once the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and wash with acetone.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain p-
trifluoromethylbenzyl phenyl sulfide.

Safety and Handling

4-(Trifluoromethyl)benzyl bromide is a corrosive and lachrymatory compound, requiring careful
handling in a well-ventilated fume hood.[5]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.
e H290: May be corrosive to metals.

Precautionary Statements:

P260: Do not breathe dusts or mists.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Visualizations
Synthetic Pathway Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3236646.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

G-(Trifluoromethyl)benzyl bromide) Thiophenol

K2CO3, Acetone
Reflux

Nucleophilic Substitution

( )

Click to download full resolution via product page

Caption: Synthesis of p-Trifluoromethylbenzyl Phenyl Sulfide.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1524679?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Handling 4-(Trifluoromethyl)benzyl bromide

Wear appropriate PPE:
- Safety goggles
- Lab coat
- Gloves

:

Work in a certified chemical fume hood

l

Weigh the required amount carefully

(Set up the reaction apparatus)

End of procedure Gollow spill cleanup protocoD

Click to download full resolution via product page

Caption: Safe Handling Workflow for Corrosive Reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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